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Compound of Interest

Compound Name: Safinamide-d4

Cat. No.: B15616632 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers of high-purity

Safinamide-d4, a deuterated analog of Safinamide. This document is intended to assist

researchers, scientists, and drug development professionals in sourcing this stable isotope-

labeled internal standard for analytical and research purposes. The guide includes a

comparative summary of supplier specifications, a detailed experimental protocol for its

application in bioanalysis, and a visualization of the parent compound's mechanism of action.

Commercial Supplier Overview
High-purity Safinamide-d4 is available from several specialized chemical suppliers. The

following table summarizes the key technical specifications provided by prominent vendors.

Researchers are advised to request certificates of analysis (CoA) for batch-specific data.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Purity
Isotopic
Enrichme
nt

Available
Quantitie
s

Cayman

Chemical

Safinamide

-d4

2748522-

33-8

C₁₇H₁₅D₄F

N₂O₂

≥98%

(Safinamid

e)[1]

≥99%

deuterated

forms (d₁-

d₄); ≤1%

d₀[1]

Inquire

Sussex

Research

Laboratorie

s Inc.

Safinamide

-d4

1147299-

69-1

C₁₇H₁₅D₄F

N₂O₂

>95%

(HPLC)[2]
>95%[2]

2 mg, 5

mg, 10

mg[2]

Toronto

Research

Chemicals

(TRC)

Safinamide

-d4

Not

specified in

search

results

Not

specified in

search

results

Not

specified in

search

results

Not

specified in

search

results

Custom

pack sizes

available[3]

Simson

Pharma

Limited

Safinamide

D4

Not

specified in

search

results

Not

specified in

search

results

High

quality,

accompani

ed by CoA

Not

specified in

search

results

Inquire

Daicel

Pharma

Standards

Safinamide

-D4

2748522-

33-8

C₁₇H₁₅D₄F

N₂O₂

Accompani

ed by CoA

Not

specified in

search

results

Inquire

Experimental Protocol: Quantification of Safinamide
in Biological Matrices using Safinamide-d4 as an
Internal Standard
Safinamide-d4 is primarily utilized as an internal standard (IS) for the accurate quantification of

Safinamide in biological samples by liquid chromatography-tandem mass spectrometry (LC-

MS/MS). The following protocol is a representative method for this application.
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2.1. Materials and Reagents

Safinamide analytical standard

Safinamide-d4 (Internal Standard)

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Formic acid, LC-MS grade

Ultrapure water

Biological matrix (e.g., plasma, serum)

2.2. Instrumentation

Ultra-High-Performance Liquid Chromatography (UHPLC) system

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

2.3. Sample Preparation (Protein Precipitation)

Thaw biological samples (e.g., plasma) on ice.

To a 100 µL aliquot of the plasma sample, add 200 µL of ice-cold acetonitrile containing the

internal standard, Safinamide-d4, at a known concentration.

Vortex the mixture for 1 minute to precipitate proteins.

Centrifuge the samples at 12,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

Inject an aliquot onto the UPLC-MS/MS system.
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2.4. UPLC-MS/MS Conditions

UPLC Column: A suitable C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile

(B).

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Ionization Mode: Positive Electrospray Ionization (ESI+).

MS/MS Detection: Multiple Reaction Monitoring (MRM).

Safinamide transition:m/z 303.2 → 135.1

Safinamide-d4 transition:m/z 307.2 → 139.1

2.5. Data Analysis

The concentration of Safinamide in the samples is determined by calculating the peak area

ratio of the analyte to the internal standard and comparing it to a calibration curve constructed

using known concentrations of Safinamide.

Mechanism of Action of Safinamide
Safinamide, the non-deuterated parent compound, exhibits a dual mechanism of action that

contributes to its therapeutic effects in Parkinson's disease. It acts on both the dopaminergic

and glutamatergic systems. This dual action is crucial for its efficacy in managing motor

symptoms and potentially providing neuroprotective effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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